Cas no 1824268-31-6 (2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol)
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol
-
- MDL: MFCD28125473
- Inchi: 1S/C8H8BrClO3S/c9-6-3-7(10)5-8(4-6)14(12,13)2-1-11/h3-5,11H,1-2H2
- InChI Key: ZJHXVVOIOZQIOY-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1)S(CCO)(=O)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 275
- Topological Polar Surface Area: 62.8
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB403743-1 g |
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol |
1824268-31-6 | 1 g |
€611.70 | 2023-07-19 | ||
| TRC | B115715-250mg |
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol |
1824268-31-6 | 250mg |
$ 930.00 | 2022-06-07 | ||
| TRC | B115715-500mg |
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol |
1824268-31-6 | 500mg |
$ 1540.00 | 2022-06-07 | ||
| abcr | AB403743-1g |
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol; . |
1824268-31-6 | 1g |
€611.70 | 2025-02-17 | ||
| abcr | AB403743-5g |
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol; . |
1824268-31-6 | 5g |
€1846.50 | 2025-02-17 |
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol
Comprehensive Overview of 2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol (CAS No. 1824268-31-6)
2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol, with the CAS number 1824268-31-6, is a specialized sulfonyl ethanol derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound is characterized by its unique benzenesulfonyl core, substituted with bromo and chloro functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in the synthesis of complex molecules, particularly in drug discovery and material science.
The molecular structure of 2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol features a polar sulfonyl group and a hydroxyethyl side chain, making it a versatile intermediate in organic synthesis. Its halogenated aromatic ring enhances its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. This aligns with the growing demand for high-value intermediates in the development of targeted therapies and precision agriculture solutions.
In recent years, the compound has been linked to advancements in green chemistry initiatives, as researchers seek sustainable synthetic routes for halogenated compounds. The 3-bromo-5-chloro substitution pattern offers a balance between reactivity and stability, making it a candidate for catalyzed transformations under mild conditions. This is particularly relevant given the rising interest in energy-efficient processes and waste reduction in industrial chemistry.
From an analytical perspective, CAS 1824268-31-6 is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. Its chromatographic behavior and solubility profile are frequently discussed in forums focusing on method development for challenging analytes. These discussions often intersect with broader topics such as analytical method validation and quality-by-design (QbD) principles in pharmaceutical manufacturing.
The compound’s potential applications extend to electronic materials, where its sulfonyl moiety may contribute to the design of organic semiconductors or charge transport materials. This aligns with the surge in searches for next-generation OLED components and flexible electronics. Additionally, its hydrogen-bonding capacity makes it a subject of interest in supramolecular chemistry studies exploring self-assembling systems.
Safety and handling protocols for 2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol emphasize standard laboratory precautions, reflecting the broader industry shift toward responsible chemical management. While not classified as hazardous under major regulatory frameworks, its halogen content warrants consideration in environmental impact assessments, a topic frequently queried in ESG (Environmental, Social, and Governance)-related searches.
In summary, 1824268-31-6 represents a compelling case study in the intersection of structural complexity and functional utility. Its relevance spans from small-molecule drug candidates to advanced material precursors, positioning it as a compound of enduring interest in both academic and industrial settings. As synthetic methodologies evolve, this benzenesulfonyl ethanol derivative is likely to feature prominently in discussions about molecular innovation and application-driven design.
1824268-31-6 (2-(3-Bromo-5-chloro-benzenesulfonyl)-ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)